Cas no 53055-06-4 (1-(chloromethyl)-3-methoxy-2-nitroBenzene)

1-(Chloromethyl)-3-methoxy-2-nitrobenzene is a versatile aromatic compound featuring a chloromethyl group (–CH₂Cl), methoxy group (–OCH₃), and nitro group (–NO₂) attached to a benzene ring. This structure confers reactivity at multiple sites, making it valuable as an intermediate in organic synthesis, particularly for pharmaceuticals, agrochemicals, and specialty chemicals. The chloromethyl group enables nucleophilic substitution reactions, while the electron-withdrawing nitro and electron-donating methoxy groups influence regioselectivity in further functionalization. Its stability under standard conditions and well-defined reactivity profile facilitate controlled modifications. The compound's distinct substitution pattern also supports applications in ligand design and material science, where tailored aromatic frameworks are required. Proper handling is advised due to potential lachrymatory effects and reactivity of the chloromethyl moiety.

1-(chloromethyl)-3-methoxy-2-nitroBenzene structure

53055-06-4 structure

Product Name:1-(chloromethyl)-3-methoxy-2-nitroBenzene

CAS No:53055-06-4

MF:C₈H₈ClNO₃

MW:201.607021331787

MDL:MFCD18398384

CID:2103597

PubChem ID:15065081

Update Time:2025-07-02

1-(chloromethyl)-3-methoxy-2-nitroBenzene Chemical and Physical Properties

Names and Identifiers

- 1-(chloromethyl)-3-methoxy-2-nitroBenzene
- AKOS014097315
- DA-30673
- DTXSID901272481
- 53055-06-4
- EN300-1983411
- SCHEMBL8432682
- MDL： MFCD18398384
- Inchi： 1S/C8H8ClNO3/c1-13-7-4-2-3-6(5-9)8(7)10(11)12/h2-4H,5H2,1H3
- InChI Key： URJMNTQENVYDFX-UHFFFAOYSA-N
- SMILES： ClCC1C=CC=C(C=1[N+](=O)[O-])OC

Computed Properties

Exact Mass: 201.0192708Da
Monoisotopic Mass: 201.0192708Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 55.1Å²

1-(chloromethyl)-3-methoxy-2-nitroBenzene Pricemore >>

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